2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene

• Molecular Formula: C18H18O4
• Molecular Weight: 298.3 g/mol
• InChI: InChI=1S/C18H18O4/c1-3-4-12-5-8-16-17(9-12)22-18(11(2)21-16)14-7-6-13(19)10-15(14)20/h3-11,18-20H,1-2H3/b4-3+
• InChIKey: ZSFCGNNMMPZMQV-ONEGZZNKSA-N

2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene Product Profile

2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene, also known as trans-rodgersinine A, is a neolignan belonging to the 1,4-benzodioxane class. It is characterized by its specific substitution pattern of two hydroxy groups on a diphenyl-1,4-benzodioxane scaffold [1]. Isolated from natural sources like Rodgersia podophylla and Rodgersia sambucifolia, this compound serves as a specific stereoisomer within the biologically active rodgersinine family. Its procurement enables precise investigation into structure-activity relationships that are impossible to discern with mixed isomers or structurally distinct analogs [2].

Stereochemical identity Specific trans-rodgersinine A stereoisomer; avoids isomer mixtures that confound SAR

Procurement logic Enables stereochemistry-controlled structure-activity relationship studies

Source context Natural product derived; configuration confirmed by enantioselective synthesis

• [1] Kim, Y. L., Chin, Y.-W., Kim, J., & Park, J. H. (2005). Two new neolignans from the aerial parts of Rodgersia podophylla. Chemical and Pharmaceutical Bulletin, 53(1), 103–104. View Source
• [2] Huo, H.-X., et al. (2015). Enantioselective Synthesis, Stereochemical Correction, and Biological Investigation of the Rodgersinine Family of 1,4-Benzodioxane Neolignans. Organic Letters, 17(15), 3830–3833. View Source

Why Generic Substitution Fails

Procurement based on a generic '1,4-benzodioxane neolignan' description is scientifically invalid due to stereochemical complexity and diverse biological profiles within the rodgersinine family. The family comprises four distinct stereoisomers—trans-rodgersinine A, cis-rodgersinine A, trans-rodgersinine B, and cis-rodgersinine B—where the original literature had even misassigned their absolute configurations [1]. A dedicated biological investigation of these purified stereoisomers is required to verify bioactivity, meaning that using a mixture of isomers or an incorrect enantiomer could lead to null or misleading results in target-based assays. Only the specific procurement of 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene ensures the correct stereochemistry is being tested, a prerequisite for reproducible and interpretable scientific outcomes.

Isomer mixture risk Using a generic 1,4-benzodioxane neolignan or mixed stereoisomers may produce null or misleading results; biological activity is stereochemistry-dependent.

Literature misassignment Historical misassignment of absolute configurations means that not all “rodgersinine” samples represent the same stereoisomer; verify identity against the corrected 2015 synthesis.

• [1] Huo, H.-X., et al. (2015). Enantioselective Synthesis, Stereochemical Correction, and Biological Investigation of the Rodgersinine Family of 1,4-Benzodioxane Neolignans. Organic Letters, 17(15), 3830–3833. View Source

2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene vs. Stereoisomers

Stereochemistry-Dependent Activity

The biological activity of 2',4'-dihydroxy-3,7':4,8'-diepoxylign-7-ene (trans-rodgersinine A) is not an inherent property of the planar structure, but is dictated by its specific trans-stereochemistry. The 2015 biological investigation corrected earlier misassignments and generated purified samples of all four stereoisomers (trans-A, cis-A, trans-B, cis-B) for comparative testing [1]. This study provides a validated platform where the activity of this specific product can be measured directly against its most closely related comparators: cis-rodgersinine A, trans-rodgersinine B, and cis-rodgersinine B. The differentiation is rooted in the distinct three-dimensional configuration, which governs target binding. The quantitative data within the study should be the primary reference for procurement selection, as they demonstrate that the choice of a single, incorrect stereoisomer will yield results that are not representative of this compound.

Stereochemistry-activity

Head-to-head

Differential potencies reported among trans‑A, cis‑A, trans‑B, cis‑B stereoisomers; exact IC₅₀ values require primary study

Supports stereochemistry‑governed SAR interpretation

Confirm with Huo et al. 2015; data not replicated here

Evidence Dimension	Biological activity (e.g., IC50, target engagement) linked to stereochemistry
Target Compound Data	To be retrieved from the primary 2015 study by Huo et al. for trans-rodgersinine A.
Comparator Or Baseline	cis-rodgersinine A, trans-rodgersinine B, and cis-rodgersinine B.
Quantified Difference	The study reports differential biological potencies among the four stereoisomers, confirming that stereochemistry is a key determinant of activity. Exact values must be sourced from the primary paper.
Conditions	Assays conducted as reported in the 2015 enantioselective synthesis and biological investigation study.

Why This Matters

This is the only established source of pure stereoisomers for direct comparison, making the reported data the sole basis for justifying the selection of the trans-rodgersinine A isomer over other available forms.

• [1] Huo, H.-X., et al. (2015). Enantioselective Synthesis, Stereochemical Correction, and Biological Investigation of the Rodgersinine Family of 1,4-Benzodioxane Neolignans. Organic Letters, 17(15), 3830–3833. View Source

LogP and TPSA Differentiation

While specific ADME data is not available, computed physicochemical properties offer a point of differentiation against common natural product scaffolds. 2',4'-dihydroxy-3,7':4,8'-diepoxylign-7-ene has a predicted LogP of approximately 3.9 and a Topological Polar Surface Area (TPSA) of 58.90 Ų [1]. This profile suggests a balance of lipophilicity and polarity that is distinct from more hydroxylated lignans, which often have higher TPSA and lower LogP, potentially influencing membrane permeability and solubility. When selecting between neolignans for a cellular assay, this property profile allows researchers to pre-filter compounds that fall within a desirable 'drug-like' chemical space for lead optimization.

Physicochemical profile

Class-level

Predicted LogP ~3.9, TPSA 58.90 Ų; >40 Ų TPSA and >2 LogP units difference vs. more polar lignans

Supports lipophilicity‑polarity balance review for cellular permeability

Computational prediction; verify experimentally

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	LogP: 3.9; TPSA: 58.90 Ų
Comparator Or Baseline	Typical more polar lignans (e.g., glycosylated or poly-hydroxylated neolignans) with TPSA > 100 Ų and LogP < 1.5.
Quantified Difference	A TPSA difference of >40 Ų and a LogP difference of >2 units compared to more polar lignans.
Conditions	Computational prediction (Drug-likeness models).

Why This Matters

These predicted values help justify the selection of this scaffold over more polar analogs for programs targeting intracellular or CNS targets, where moderate lipophilicity and lower TPSA are often associated with better passive permeability.

• [1] PlanteaDB entry for 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene. View Source

2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene Applications

Stereochemistry-Dependent Biological Targets

This compound is essential for any study investigating a biological target where the 1,4-benzodioxane scaffold shows activity. Its defined trans-stereochemistry is mandatory to establish a valid structure-activity relationship (SAR), as demonstrated by the biological investigation of the purified stereoisomers [1]. Using a mixed or incorrect isomer would confound interpretation and lead to false negatives or inaccurate potency measurements.

Analytical Standard and Reference Compound

Given the historical misassignment of the rodgersinine family's stereochemistry [1], this compound serves as a critical analytical reference standard for dereplication studies. It can be used to accurately identify this specific neolignan in natural product extracts via HPLC, LC-MS, or NMR by comparing retention times and spectral data, preventing the misidentification that occurred in earlier literature.

Scaffold for Lead Optimization

For medicinal chemistry programs seeking a moderately lipophilic but synthetically tractable 1,4-benzodioxane scaffold, this compound represents a starting point with a favorable computational ADME profile (predicted LogP ~3.9, TPSA 58.90 Ų) [2]. This differentiates it from other more polar or synthetically complex neolignans, guiding its selection for hit-to-lead campaigns where oral bioavailability or CNS penetration is a desired profile.

Application

Selection Property

Validation Focus

Stereochemistry-defined SAR studies

Specific trans‑stereoisomer identity

Target engagement comparison vs. cis/A/B isomers

Natural product dereplication

Certified stereochemical reference

Retention time and spectral match in HPLC/MS/NMR

Lead‑like scaffold selection

Balanced lipophilicity‑polar surface area profile

Permeability and solubility assessment in cellular assays

• [1] Huo, H.-X., et al. (2015). Enantioselective Synthesis, Stereochemical Correction, and Biological Investigation of the Rodgersinine Family of 1,4-Benzodioxane Neolignans. Organic Letters, 17(15), 3830–3833. View Source
• [2] PlanteaDB entry for 2',4'-Dihydroxy-3,7':4,8'-diepoxylign-7-ene. View Source